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Compound of Interest

Compound Name: 4-Bromobutyl acetate

Cat. No.: B128988

For researchers, scientists, and professionals in drug development, a thorough understanding
of the safety and hazards associated with chemical reagents is paramount. This guide provides
a comprehensive overview of the safety data and hazards for 4-bromobutyl acetate (CAS No.
4753-59-7), a common reagent in organic synthesis.

Chemical Identification and Physical Properties

4-Bromobutyl acetate is a clear, colorless to slightly yellow liquid.[1] It is utilized as a reagent
in various chemical syntheses, including in the production of pharmaceuticals and
agrochemicals.[1] A summary of its key physical and chemical properties is provided below.
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Property Value Reference

Molecular Formula CeH11BroO:2 [1112]

Molecular Weight 195.05 g/mol

Appearance Clear, c.ololrless to slightly e
yellow liquid

Odor Fruity [1]

Boiling Point 92-93 °C @ 12 mmHg [4]

Flash Point 109 °C (228.2 °F) - closed cup

Density 1.348 g/mL at 25 °C [4]

Insoluble in water; Soluble in
Solubility organic solvents like [1][4]

chloroform and methanol.

Refractive Index n20/D 1.46 [4]

Hazard Identification and GHS Classification

4-Bromobutyl acetate is classified as a hazardous chemical.[5] The primary hazards include
acute toxicity, skin and eye irritation, and respiratory tract irritation.[2][5]
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Hazard .
o Category Signal Word Hazard Statement
Classification
o ) H302: Harmful if
Acute Oral Toxicity Category 4 Warning
swallowed.[1][5]
. ) H312: Harmful in
Acute Dermal Toxicity =~ Category 4 Warning _ _
contact with skin.[2][5]
Acute Inhalation ] H332: Harmful if
o Category 4 Warning )
Toxicity inhaled.[2][5]
Skin ] H315: Causes skin
) o Category 2 Warning L
Corrosion/Irritation irritation.[4][5]
Serious Eye ] H319: Causes serious
o Category 2 Warning o
Damage/Eye lrritation eye irritation.[4][5]
Specific Target Organ H335: May cause
Toxicity (Single Category 3 Warning respiratory irritation.[4]

Exposure)

[5]

The toxicological properties of this material have not been fully investigated, and it should be
handled with caution.[2][3]

Experimental Protocols: Safe Handling and

Emergency Procedures

Strict adherence to safety protocols is essential when working with 4-bromobutyl acetate to

minimize exposure and mitigate risks.

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[5]

o Skin Protection: Wear suitable protective gloves (e.g., nitrile rubber) and a lab coat.[5]

» Respiratory Protection: Use only under a chemical fume hood.[5] If the fume hood is not

available or ventilation is inadequate, a NIOSH-approved respirator with an organic vapor
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cartridge is recommended.

o Handling: Always handle 4-bromobutyl acetate in a well-ventilated area, preferably within a
chemical fume hood, to avoid inhalation of vapors.[5] Avoid contact with skin and eyes.[5] Do
not eat, drink, or smoke when using this product.[5] Wash hands thoroughly after handling.[5]

o Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials
such as strong oxidizing agents, acids, bases, and reducing agents.[4][5] Keep the container
tightly closed.[5] The recommended storage temperature is in a refrigerator.[4]

« If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing.[5] Call a poison center or doctor if you feel unwell.[5]

e In Case of Skin Contact: Wash with plenty of soap and water.[5] If skin irritation occurs, get
medical advice/attention.[5] Take off contaminated clothing and wash it before reuse.[5]

e In Case of Eye Contact: Rinse cautiously with water for several minutes.[5] Remove contact
lenses, if present and easy to do. Continue rinsing for at least 15 minutes.[5] If eye irritation
persists, get medical advice/attention.[5]

« |If Swallowed: Call a poison center or doctor if you feel unwell.[5] Rinse mouth.[5] Do not
induce vomiting.

o Spill Response: For small spills, absorb with an inert material (e.g., vermiculite, sand, or
earth) and place in a suitable container for disposal. Ensure adequate ventilation.

o Waste Disposal: Dispose of contents/container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[5]

Visualized Workflows and Logical Relationships

To aid in the practical application of this safety information, the following diagrams illustrate key
workflows and logical relationships for handling 4-bromobutyl acetate.
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-

Risk Assessment Workflow )

(Start: Handling 4-Bromobutyl Acetate)

l

Identify Hazards:
- Acute Toxicity (Oral, Dermal, Inhalation)
- Skin/Eye Irritation
- Respiratory Irritation

'

Evaluate Risks:
- Route of Exposure
- Quantity Handled
- Frequency of Use

'

Implement Controls:
- Engineering (Fume Hood)
- Administrative (SOPs)
- PPE (Gloves, Goggles)
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4 Emergency Response Logic A
Route
Move to Fresh Air Wash with Soap & Water Rinse Eyes (15+ min) Rinse Mouth
\- J

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b128988#4-bromobutyl-acetate-safety-data-sheet-
and-hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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